Cas no 89748-01-6 (Benzene, 1-[(4-fluorophenyl)thio]-4-(methylthio)-2-nitro-)

• Product Name: Benzene, 1-[(4-fluorophenyl)thio]-4-(methylthio)-2-nitro-
• CAS No: 89748-01-6
• MF: C₁₃H₁₀FNO₂S₂
• MW: 295.352404117584
• CID: 590380
• PubChem ID: 13153674
• Update Time: 2025-04-19

Benzene, 1-[(4-fluorophenyl)thio]-4-(methylthio)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(4-fluorophenyl)thio]-4-(methylthio)-2-nitro-
• 1-(4-fluorophenyl)sulfanyl-4-methylsulfanyl-2-nitrobenzene
• DTXSID40522574
• 89748-01-6
• 1-[(4-Fluorophenyl)sulfanyl]-4-(methylsulfanyl)-2-nitrobenzene

• Inchi： 1S/C13H10FNO2S2/c1-18-11-6-7-13(12(8-11)15(16)17)19-10-4-2-9(14)3-5-10/h2-8H,1H3
• InChI Key： JBWHDSBOBUBUGC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)C1C=CC(=CC=1[N+](=O)[O-])SC

Computed Properties

• Exact Mass: 295.01369907g/mol
• Monoisotopic Mass: 295.01369907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 96.4Ų